Cas no 125038-97-3 (Pyrrolidine, 1-methyl-2-(1-propynyl)- (9CI))

125038-97-3 structure
Product name:Pyrrolidine, 1-methyl-2-(1-propynyl)- (9CI)
Pyrrolidine, 1-methyl-2-(1-propynyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pyrrolidine, 1-methyl-2-(1-propynyl)- (9CI)
- 1-methyl-2-prop-1-ynylpyrrolidine
- 125038-97-3
-
- Inchi: InChI=1S/C8H13N/c1-3-5-8-6-4-7-9(8)2/h8H,4,6-7H2,1-2H3
- InChI Key: NVLTXGMDRSJCDA-UHFFFAOYSA-N
- SMILES: CC#CC1CCCN1C
Computed Properties
- Exact Mass: 123.10489
- Monoisotopic Mass: 123.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 3.2Ų
- XLogP3: 1.4
Experimental Properties
- PSA: 3.24
Pyrrolidine, 1-methyl-2-(1-propynyl)- (9CI) Related Literature
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Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
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Katharina Franziska Pirker Food Funct., 2010,1, 262-268
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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A. Ratnamala,V. Durga Kumari,M. Subrahmanyam,N. Archana Chem. Commun., 2004, 2710-2711
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